Cas no 150332-35-7 (Spirostan-11-one,3-[(4-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-, (3b,5a,25R)-)

• Product Name: Spirostan-11-one,3-[(4-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-, (3b,5a,25R)-
• CAS No: 150332-35-7
• MF: C₃₉H₆₂O₁₄
• MW: 754.901194095612
• CID: 199277
• PubChem ID: 9918516
• Update Time: 2025-04-19

Spirostan-11-one,3-[(4-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-, (3b,5a,25R)- Chemical and Physical Properties

Names and Identifiers

• Spirostan-11-one,3-[(4-O-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-, (3b,5a,25R)-
• PAMAQUESIDE
• 3,3',3'',3'''-(Ethane-1,2-diyldinitrilo)tetrakis[N-(2-aminoethyl)propanamide] (non-preferred name)
• 412368_ALDRICH
• N-(2-aminoethyl)-3-[[3-(2-aminoethylamino)-3-oxo-propyl]-[2-[bis[3-(2-aminoethylamino)-3-oxo-propyl]amino]ethyl]amino]propanamide
• N,N,N',N'-tetrakis[2-(2-aminoethylaminocarbonyl)ethyl]ethylenediamine
• PAMAM dendrimer, ethylenediamine core, generation 0.0 solution
• PAMAM generation 0
• polyamidoamine dendrimer generation 0
• SPIROSTAN-11-ONE, 3-((4-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSYL)OXY)-, (3.BETA.,5.ALPHA.,25R)-
• Pamaqueside [USAN:INN]
• PAMAQUESIDE [WHO-DD]
• Spirostan-11-One,3-[(4-o-b-D-glucopyranosyl-b-D-glucopyranosyl)oxy]-,(3b,5a,25r)-
• CP 148623
• SCHEMBL126856
• CP-148623
• Q27282597
• 11-ketotigenin cellobioside
• D05344
• PAMAQUESIDE [INN]
• CP 148623; L 165313
• 11-OXO-(25R)-5.ALPHA.-SPIROSTAN-3.BETA.-YL 4-O-.BETA.-D-GLUCOPYRANOSYL-.BETA.-D-GLUCOPYRANOSIDE
• AKOS040746199
• Pamaqueside [USAN]
• CHEMBL505268
• L 165313
• CP-148,623
• L1Y3WKM9WU
• (1S,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S,18S)-16-[(2R,3R,4R,5S,6R)-3,4-dihydroxy-6-(hydroxymethyl)-5-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-oxane]-11-one
• Pamaqueside (USAN/INN)
• UNII-L1Y3WKM9WU
• Spirostan-11-one, 3-((4-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy)-, (3beta,5alpha,25R)-
• 150332-35-7
• 11-Oxo-(25R)-5alpha-spirostan-3beta-yl 4-O-beta-D-glucopyranosyl-beta-D-glucopyranoside

• Inchi： 1S/C39H62O14/c1-17-7-10-39(48-16-17)18(2)27-24(53-39)12-22-21-6-5-19-11-20(8-9-37(19,3)28(21)23(42)13-38(22,27)4)49-35-33(47)31(45)34(26(15-41)51-35)52-36-32(46)30(44)29(43)25(14-40)50-36/h17-22,24-36,40-41,43-47H,5-16H2,1-4H3/t17-,18+,19+,20+,21+,22+,24+,25-,26-,27+,28-,29-,30+,31-,32-,33-,34-,35-,36+,37+,38+,39-/m1/s1
• InChI Key： VWMZIGBYZQUQOA-QEEMJVPDSA-N
• SMILES： O1[C@]2(CC[C@@H](C)CO2)[C@@H](C)[C@H]2[C@@H]1C[C@H]1[C@@H]3CC[C@H]4C[C@H](CC[C@]4(C)[C@H]3C(C[C@@]12C)=O)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O)O

Computed Properties

• Exact Mass: 754.41400
• Monoisotopic Mass: 754.414
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 53
• Rotatable Bond Count: 6
• Complexity: 1350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 22
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 214A^2
• XLogP3: 1.1

Experimental Properties

• Density: 1.4
• Boiling Point: 892.2 °C at 760 mmHg
• Flash Point: 268.9 °C
• Refractive Index: 1.611
• PSA: 214.06000
• LogP: 0.62120

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins